Cas no 1236284-88-0 (4-Chloro-5-fluoro-7-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 4-Chloro-5-fluoro-7-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1236284-88-0
• MF: C₁₅H₁₃ClF₂N₆
• MW: 350.753727674484
• CID: 3167481
• PubChem ID: 58057942
• Update Time: 2025-10-30

4-Chloro-5-fluoro-7-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL354783
• 1236284-88-0
• 4-Chloro-5-fluoro-7-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)-7H-pyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C15H13ClF2N6/c16-13-12-11(18)7-24(14(12)22-8-21-13)10-1-3-23(4-2-10)15-19-5-9(17)6-20-15/h5-8,10H,1-4H2
• InChI Key： PGJLNRMFNAGQHL-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CN(C2=NC=N1)C1CCN(C2N=CC(=CN=2)F)CC1)F

Computed Properties

• Exact Mass: 350.0858285Da
• Monoisotopic Mass: 350.0858285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-Chloro-5-fluoro-7-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)-7H-pyrrolo[2,3-d]pyrimidine

4-Chloro-5-fluoro-7-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)-7H-pyrrolo[2,3-d]pyrimidine: A Comprehensive Overview

The compound with CAS No 1236284-88-0, known as 4-Chloro-5-fluoro-7-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)-7H-pyrrolo[2,3-d]pyrimidine, has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features and promising biological activities. This molecule belongs to the class of pyrrolopyrimidines, which are known for their potential as kinase inhibitors and their role in targeting various disease states, including cancer and inflammatory disorders.

Pyrrolo[2,3-d]pyrimidine is a heterocyclic aromatic system that forms the core structure of this compound. The substitution pattern on this core is critical for its biological activity. The presence of a chlorine atom at position 4 and a fluorine atom at position 5 introduces electronic effects that can enhance the molecule's stability and binding affinity to target proteins. Additionally, the piperidine ring attached at position 7 of the pyrrolopyrimidine core adds significant flexibility and contributes to the molecule's ability to adopt conformations favorable for binding.

Recent studies have highlighted the importance of 5-fluoropyrimidin-2-yl groups in modulating the pharmacokinetic properties of such compounds. The fluorine substitution at position 5 of the pyrimidine ring not only enhances the lipophilicity but also improves the metabolic stability of the molecule, making it a more viable candidate for drug development. The integration of this group into the larger structure underscores the molecule's potential as a multi-targeted therapeutic agent.

The synthesis of 4-Chloro-5-fluoro-7-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)-7H-pyrrolo[2,3-d]pyrimidine involves a series of carefully designed organic reactions, including nucleophilic substitutions, cyclizations, and cross-coupling reactions. Researchers have optimized these steps to achieve high yields and ensure the purity of the final product. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and verifying its identity.

From a biological standpoint, this compound has demonstrated potent inhibitory activity against several kinases, including Janus kinase (JAK) and fibroblast growth factor receptor (FGFR) kinases. These findings suggest its potential utility in treating conditions such as rheumatoid arthritis, psoriasis, and certain types of cancers where these kinases play a pivotal role in disease progression.

Moreover, preclinical studies have revealed that this compound exhibits excellent pharmacokinetic profiles, with favorable absorption and distribution characteristics. Its ability to penetrate various tissues and maintain stable plasma levels over extended periods makes it an attractive candidate for further development into an orally administered drug.

The structural versatility of 4-Chloro-5-fluoro-7-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yli)-7H-pyrrolo[2,3-d]pyrimidine also opens avenues for further chemical modifications. By altering substituents at specific positions or introducing new functional groups, researchers can potentially enhance its potency, selectivity, or reduce off-target effects.

In conclusion, CAS No 1236284880 represents a promising lead compound in medicinal chemistry with significant potential for therapeutic applications. Its unique combination of structural features and biological activities positions it as a valuable tool in the ongoing quest for innovative treatments for various diseases.